Cas no 35347-22-9 (Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-)
35347-22-9 structure
Product Name:Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-
CAS No:35347-22-9
MF:C11H16ClN
MW:197.704442024231
CID:323079
PubChem ID:300989
Update Time:2025-04-19
Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-
- N-tert-butyl-4-chloro-2-methylaniline
- 4-Chlor-2-methyl-N-tert.-butylanilin
- AC1L6XG9
- CTK1C6541
- NSC176919
- 35347-22-9
- NSC-176919
- SCHEMBL17762842
- DTXSID90306482
-
- Inchi: 1S/C11H16ClN/c1-8-7-9(12)5-6-10(8)13-11(2,3)4/h5-7,13H,1-4H3
- InChI Key: ABEQNFZVHFJUIY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)NC(C)(C)C
Computed Properties
- Exact Mass: 197.09728
- Monoisotopic Mass: 197.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
- LogP: 3.93180
Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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